N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[4-[(4-fluorophenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C20H19FN2O3S2/c1-25-17-5-3-4-16(18(17)26-2)19(24)23-20-22-15(12-28-20)11-27-10-13-6-8-14(21)9-7-13/h3-9,12H,10-11H2,1-2H3,(H,22,23,24)
• InChI Key: SFAYMBVAVXAOIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NC(=CS2)CSCC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O3S2
• Molecular Weight: 418.5 g/mol

Description

“N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-2,3-dimethoxybenzamide” is a complex organic compound that contains several functional groups, including a thiazole ring, a benzyl group, a thioether linkage, and a benzamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The thiazole ring, for example, is a five-membered ring containing nitrogen and sulfur atoms, which can participate in various types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the thiazole ring and the benzamide group could influence its solubility, melting point, and other properties.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it has biological activity, it could interact with various enzymes or receptors in the body, but this would need to be determined through experimental studies.

Future Directions

The study of new compounds like this one is an important part of medicinal chemistry and drug discovery. Future research could involve studying its synthesis, properties, and potential biological activities in more detail.